Cas no 2137575-92-7 (2-{7,7-dimethoxy-2-oxaspiro3.5nonan-6-yl}ethan-1-amine)

• Product Name: 2-{7,7-dimethoxy-2-oxaspiro3.5nonan-6-yl}ethan-1-amine
• CAS No: 2137575-92-7
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5760316
• PubChem ID: 165477244
• Update Time: 2025-05-23

2-{7,7-dimethoxy-2-oxaspiro3.5nonan-6-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{7,7-dimethoxy-2-oxaspiro[3.5]nonan-6-yl}ethan-1-amine
• 2137575-92-7
• EN300-1165393
• 2-{7,7-dimethoxy-2-oxaspiro3.5nonan-6-yl}ethan-1-amine

• Inchi： 1S/C12H23NO3/c1-14-12(15-2)5-4-11(8-16-9-11)7-10(12)3-6-13/h10H,3-9,13H2,1-2H3
• InChI Key： BEPDVXHOEKOREB-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CCC(C(CCN)C2)(OC)OC

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 53.7Ų

Additional information on 2-{7,7-dimethoxy-2-oxaspiro3.5nonan-6-yl}ethan-1-amine

Comprehensive Overview of 2-{7,7-dimethoxy-2-oxaspiro[3.5]nonan-6-yl}ethan-1-amine (CAS No. 2137575-92-7)

2-{7,7-dimethoxy-2-oxaspiro[3.5]nonan-6-yl}ethan-1-amine is a specialized organic compound with a unique spirocyclic structure, making it a subject of interest in pharmaceutical and agrochemical research. Its CAS No. 2137575-92-7 serves as a critical identifier for researchers and regulatory bodies. The compound's molecular framework, featuring a dimethoxy group and an amine functionality, offers versatile reactivity, enabling applications in drug discovery and material science.

In recent years, the demand for spirocyclic compounds has surged due to their structural complexity and bioactivity. This compound, with its oxaspiro[3.5]nonane core, aligns with trends in fragment-based drug design, a hot topic in AI-driven drug discovery. Researchers often search for "spirocyclic amine synthesis" or "CAS 2137575-92-7 applications," reflecting its relevance in optimizing pharmacokinetic properties. Its ethan-1-amine moiety further enhances its potential as a building block for bioconjugation and proteolysis-targeting chimeras (PROTACs).

The compound's dimethoxy groups contribute to its stability and solubility, addressing common challenges in medicinal chemistry. Discussions on platforms like ResearchGate highlight its utility in high-throughput screening, particularly for GPCR-targeted therapies. Environmental considerations are also prominent, with queries like "green synthesis of spirocyclic amines" gaining traction. This aligns with the industry's shift toward sustainable chemistry, where 2-{7,7-dimethoxy-2-oxaspiro[3.5]nonan-6-yl}ethan-1-amine could play a role due to its potential for atom-efficient transformations.

From a technical perspective, the compound's spectral data (NMR, MS) and crystallographic properties are frequently requested in patent filings and academic publications. Its chiral centers make it a candidate for asymmetric catalysis, a field experiencing growth due to demands for enantioselective synthesis. Notably, the oxaspiro motif is increasingly explored in macrocyclic drug development, linking it to cutting-edge oncology and antiviral research.

In summary, 2-{7,7-dimethoxy-2-oxaspiro[3.5]nonan-6-yl}ethan-1-amine represents a convergence of structural innovation and practical utility. Its CAS No. 2137575-92-7 ensures traceability in global databases, while its chemistry resonates with contemporary themes like AI-aided molecular design and green synthetic routes. As interdisciplinary research expands, this compound is poised to contribute to advancements in therapeutic development and functional materials.